3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride

• IUPAC Name: 3-bromo-5-piperazin-1-ylphenol;dihydrochloride
• InChI: InChI=1S/C10H13BrN2O.2ClH/c11-8-5-9(7-10(14)6-8)13-3-1-12-2-4-13;;/h5-7,12,14H,1-4H2;2*1H
• InChI Key: WCUPJKJUCWDQPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=CC(=C2)Br)O.Cl.Cl
• Molecular Formula: C10H15BrCl2N2O
• Molecular Weight: 330.05 g/mol

Description

3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry. This compound is a derivative of phenol and piperazine, and it has a molecular formula of C11H14BrCl2N2O.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride can induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. It has also been found to inhibit the growth and proliferation of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride in lab experiments is its potent activity against cancer cells and microorganisms. However, its limitations include its relatively low solubility in water and the need for further research to fully understand its mechanism of action.

Future Directions

Future research on 3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride could focus on its potential applications in drug development for cancer and infectious diseases. Further studies could also investigate its mechanism of action and optimize its synthesis for improved activity and solubility. Additionally, research could explore the potential use of this compound in combination with other drugs for synergistic effects.

Synthesis Methods

The synthesis of 3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride can be achieved through several methods, including the reaction between 3-bromo-5-nitrophenol and piperazine in the presence of a reducing agent such as sodium dithionite. The product is then purified and converted into the dihydrochloride salt form.

Scientific Research Applications

3-Bromo-5-(piperazin-1-yl)phenol dihydrochloride has been extensively studied for its potential applications in medicinal chemistry. Research has shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and melanoma. It has also been found to exhibit antibacterial and antifungal properties.